N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)oxalamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide
• InChI: InChI=1S/C22H26N2O5S/c1-14(25)18-6-7-19(30-18)22(8-2-3-9-22)12-24-21(27)20(26)23-11-15-4-5-16-17(10-15)29-13-28-16/h4-7,10,14,25H,2-3,8-9,11-13H2,1H3,(H,23,26)(H,24,27)
• InChI Key: SRNOWLHUIXQHCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)C2(CCCC2)CNC(=O)C(=O)NCC3=CC4=C(C=C3)OCO4)O
• Molecular Formula: C22H26N2O5S
• Molecular Weight: 430.5 g/mol

Description

N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H26N2O5S and its molecular weight is 430.52. The purity is usually 95%.
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Scientific Research Applications

Anticancer Research

. . These findings suggest that the compound could serve as a template for further optimization to develop more active analogs for cancer treatment.

Pharmacological Applications

. . The compound’s potential for modification and optimization could lead to new pharmacological treatments.

Materials Science

. .

Chemical Engineering

. Its structure could be useful in the development of new synthetic pathways or as a precursor for the synthesis of other compounds with industrial applications.

Nonsteroidal Anti-Inflammatory Drugs (NSAIDs)

. This suggests potential applications in the design and synthesis of new NSAIDs with improved efficacy and reduced side effects.

Modulation of ATP-Binding Cassette Transporters

. These transporters play a significant role in the movement of various molecules across cellular membranes and are involved in multidrug resistance, which is a major challenge in cancer treatment.

Mechanism of Action

Target of Action

Similar compounds bearing the benzo[d][1,3]dioxol-5-ylmethyl moiety have been reported to exhibit activity against various cancer cell lines .

Mode of Action

Related compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells . This suggests that the compound may interact with its targets to disrupt normal cell cycle progression and promote programmed cell death.

Result of Action

The compound’s action results in potent growth inhibition properties against certain cancer cell lines . For instance, related compounds have shown IC50 values generally below 5 μM against various human cancer cell lines .